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This guide provides answers to frequently asked questions and outlines best practices for

handling corresponding authorship in collaborative computational projects, particularly those

involving complex calculations and data analysis.

Frequently Asked Questions (FAQs)
Q1: Who qualifies as a corresponding author in a computational research project?

A1: The corresponding author is the individual who takes primary responsibility for

communication with the journal during the manuscript submission, peer-review, and publication

process.[1][2] In a computational project, this role is typically filled by the person who can most

effectively and accurately answer questions about the entirety of the work, including the

underlying code, data, and analytical methods. This may not necessarily be the person who

wrote the most code, but rather someone with a comprehensive understanding of the project.

Q2: What are the key responsibilities of a corresponding author?

A2: The corresponding author is responsible for:

Ensuring all authors meet the criteria for authorship.[1][2]

Managing communication between the journal and all co-authors.[3][4][5]

Ensuring that all authors have approved the final manuscript and the author order.[3][4][5]
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Responding to inquiries from the journal in a timely manner.[1][6]

Being available after publication to respond to critiques and requests for data or code.[1][6]

Providing statements regarding conflicts of interest, funding, and data availability on behalf of

all authors.[3]

Q3: How should we decide on the corresponding author in a large, multi-disciplinary

collaboration?

A3: The decision should be made collectively by the author group, ideally at the beginning of

the project.[1][7] Key factors to consider include:

Breadth of knowledge: Who has the most comprehensive understanding of all aspects of the

project, from the experimental design to the computational analysis?

Availability: Who has the time and availability to manage communications with the journal

and respond to queries promptly?[1][6]

Long-term commitment: The corresponding author's responsibilities extend beyond

publication.[1][6] Choose someone who is likely to remain accessible for future

correspondence.

Experience: While not a strict requirement, a researcher with prior experience as a

corresponding author may be better equipped to handle the role's demands.

Q4: Can we have more than one corresponding author?

A4: Some journals permit the designation of multiple corresponding authors.[2] This can be a

good option for highly interdisciplinary projects where expertise is distributed among several

individuals. If you opt for multiple corresponding authors, their specific roles and responsibilities

should be clearly defined and communicated to the journal.

Q5: What is the best way to document contributions to a computational project to inform

authorship decisions?

A5: Clear and consistent documentation is crucial. We recommend the following:
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Version Control Systems (e.g., Git): Use a platform like GitHub or GitLab to track code

development. Commit messages should clearly describe the contributions of each author.

Contributor Roles Taxonomy (CRediT): The CRediT taxonomy provides a standardized way

to describe each author's contribution to the work.[8] Many journals now encourage or

require a CRediT statement.

Internal Documentation: Maintain a shared document that outlines the specific contributions

of each team member to different aspects of the project, such as conceptualization, data

curation, formal analysis, and writing.
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Issue Recommended Solution

Disagreement on who should be the

corresponding author.

Refer back to the initial agreement on

authorship. If one was not established, hold a

meeting with all authors to discuss the

responsibilities of the corresponding author and

who is best suited to fulfill them based on the

criteria outlined in the FAQs. The decision

should be a consensus.

The primary coder is not the best person to be

the corresponding author.

This is a common scenario. The corresponding

author needs a holistic understanding of the

project, not just the technical details of the code.

The primary coder's significant contribution

should be recognized through their position in

the author list (often as first author) and in the

author contributions statement.

The designated corresponding author is

unresponsive.

If the corresponding author is not fulfilling their

duties, the other authors should first attempt to

contact them to resolve the issue. If the problem

persists, the co-authors should collectively

decide on a new corresponding author and

inform the journal of the change, providing a

clear explanation and a signed statement of

agreement from all authors.[1]

A junior researcher made a significant

contribution but is hesitant to be the

corresponding author.

Provide mentorship and support to the junior

researcher. The senior authors can guide them

through the process. Alternatively, a senior

researcher can act as the corresponding author

while ensuring the junior researcher is fully

involved in the communication and decision-

making processes.

Experimental Protocols: A Framework for
Determining Corresponding Authorship
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To proactively address authorship, we recommend adopting the following protocol at the outset

of any collaborative computational project:

Initial Authorship Discussion: Before any significant work begins, hold a meeting with all

potential contributors to discuss authorship. This discussion should cover:

The journal's specific authorship criteria (refer to guidelines from bodies like the ICMJE).[1]

[2]

The expected contributions of each individual.

A preliminary plan for the order of authors.

The criteria for selecting the corresponding author.

Contribution Tracking: Implement a system for tracking contributions throughout the project.

This could involve:

Mandatory use of a version control system with informative commit messages.

Regularly updating a shared document detailing individual contributions based on the

CRediT taxonomy.[8]

Pre-Submission Authorship Review: Before preparing the manuscript for submission, hold

another meeting to finalize the author list, the order of authors, and the corresponding

author. This meeting should review the documented contributions and confirm that all listed

authors meet the journal's criteria. All authors must agree to the final author list and order.[4]

[5]

Defining the Corresponding Author's Role: Once selected, the corresponding author should

create a clear communication plan for the submission and review process, ensuring all co-

authors are kept informed.[5]

Visualizing the Decision Process
The following diagram illustrates a recommended workflow for determining the corresponding

author in a collaborative computational project.
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Caption: Workflow for determining corresponding authorship.
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This logical flow diagram outlines the key stages and decision points in establishing

corresponding authorship for a collaborative research project.

Pre-Submission

Peer Review

Post-Publication
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Ensure All Authors Approve Manuscript

Handle Journal Submission
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Caption: Key responsibilities of the corresponding author.

This diagram illustrates the central role of the corresponding author in communicating with the

journal and co-authors throughout the publication lifecycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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